N-tridecanoyl-L-Homoserine lactone
N-tridecanoyl-L-Homoserine lactone
Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. N-tridecanoyl-L-Homoserine lactone (C13-HSL) possesses a rare odd-numbered acyl carbon chain and is produced by wild-type and mutant strains of Y. pseudotuberculosis in trace amounts.
Brand Name:
Vulcanchem
CAS No.:
878627-21-5
VCID:
VC0128724
InChI:
InChI=1S/C17H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)18-15-13-14-21-17(15)20/h15H,2-14H2,1H3,(H,18,19)
SMILES:
CCCCCCCCCCCCC(=O)NC1CCOC1=O
Molecular Formula:
C17H31NO3
Molecular Weight:
297.4 g/mol
N-tridecanoyl-L-Homoserine lactone
CAS No.: 878627-21-5
Reference Standards
VCID: VC0128724
Molecular Formula: C17H31NO3
Molecular Weight: 297.4 g/mol
CAS No. | 878627-21-5 |
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Product Name | N-tridecanoyl-L-Homoserine lactone |
Molecular Formula | C17H31NO3 |
Molecular Weight | 297.4 g/mol |
IUPAC Name | N-(2-oxooxolan-3-yl)tridecanamide |
Standard InChI | InChI=1S/C17H31NO3/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)18-15-13-14-21-17(15)20/h15H,2-14H2,1H3,(H,18,19) |
Standard InChIKey | KCJFEZQEDOBEOT-UHFFFAOYSA-N |
SMILES | CCCCCCCCCCCCC(=O)NC1CCOC1=O |
Canonical SMILES | CCCCCCCCCCCCC(=O)NC1CCOC1=O |
Description | Quorum sensing is a regulatory system used by bacteria for controlling gene expression in response to increasing cell density. This regulatory process manifests itself with a variety of phenotypes including biofilm formation and virulence factor production. Coordinated gene expression is achieved by the production, release, and detection of small diffusible signal molecules called autoinducers. The N-acylated homoserine lactones (AHLs) comprise one such class of autoinducers, each of which generally consists of a fatty acid coupled with homoserine lactone (HSL). Regulation of bacterial quorum sensing signaling systems to inhibit pathogenesis represents a new approach to antimicrobial therapy in the treatment of infectious diseases. AHLs vary in acyl group length (C4-C18), in the substitution of C3 (hydrogen, hydroxyl, or oxo group), and in the presence or absence of one or more carbon-carbon double bonds in the fatty acid chain. These differences confer signal specificity through the affinity of transcriptional regulators of the LuxR family. N-tridecanoyl-L-Homoserine lactone (C13-HSL) possesses a rare odd-numbered acyl carbon chain and is produced by wild-type and mutant strains of Y. pseudotuberculosis in trace amounts. |
Synonyms | C13-HSL |
Reference | 1.González, J.E., and Keshavan, N.D. Messing with bacterial quorum sensing. Microbiology and Molecular Biology Reviews 70(4), 859-875 (2006). |
PubChem Compound | 11623538 |
Last Modified | Nov 11 2021 |
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